5-Bromo-N',2-dihydroxybenzene-1-carboximidamide

• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol
• IUPAC Name: 5-bromo-N',2-dihydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7BrN2O2/c8-4-1-2-6(11)5(3-4)7(9)10-12/h1-3,11-12H,(H2,9,10)
• InChI Key: KDPRUQLEFPWGFT-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C(=N/O)/N)O
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=NO)N)O

Description

5-Bromo-N',2-dihydroxybenzene-1-carboximidamide (IUPAC name: (Z)-5-Bromo-N′-hydroxypicolinimidamide) is a heterocyclic carboximidamide derivative characterized by a brominated pyridine core and a hydroxyl-substituted amidoxime functional group. This compound is synthesized via method A, starting from 5-bromopyridine-2-carbonitrile (3) through a reaction sequence involving hydroxylamine to form the amidoxime intermediate . Key physicochemical properties include a melting point of 151–152°C (ethanol recrystallization) and a high yield of 88% . Its structure is confirmed by NMR spectroscopy: ¹H NMR (DMSO-d6) shows peaks at δ 9.90 (broad singlet, exchangeable with D2O), 8.64 (d, J = 1.9 Hz), and 8.28 (d, J = 1.9 Hz), while ¹³C NMR reveals carbons at δ 148.9, 147.5, 145.7, 137.8, 130.8, and 130.0 . The compound is of interest in medicinal chemistry due to its role as a precursor in synthesizing selective antagonists targeting human receptors .

Preparation Methods

The synthesis of 5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide typically involves the reaction of 5-bromo-2-hydroxybenzoic acid with hydroxylamine hydrochloride under specific conditions . The reaction is carried out in the presence of a base, such as sodium hydroxide, and the product is purified using recrystallization techniques .

Chemical Reactions Analysis

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert the nitro group to an amine group, leading to the formation of different derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups, such as alkyl or aryl groups, using common reagents like Grignard reagents.

Scientific Research Applications

5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Bromo-N’,2-dihydroxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to its biological effects . For example, it has been shown to inhibit the activity of tyrosine kinases, which are involved in cell signaling pathways .

Comparison with Similar Compounds

Substituent Effects

• Halogenation : Bromine in Compound 20 increases molecular weight (MW = 231.03 g/mol) compared to chlorine in Compound 39 (MW = 458.96 g/mol). Bromine’s larger atomic radius may enhance receptor binding via hydrophobic interactions .
• Heterocyclic Modifications : Isoxazole rings in Compounds 75 and 39 improve thermal stability (e.g., mp 229–230°C for Compound 75 vs. 151–152°C for Compound 20) .

Physicochemical and Analytical Data

• Purity : Compound 39 demonstrates 99% HPLC purity (tR = 11.52 min) , while Compound 20 lacks reported chromatographic data.
• Spectroscopy : Compound 20’s distinct NMR signals (e.g., δ 8.64 for pyridine protons) differentiate it from benzamide derivatives, which show broader indole-related peaks .

Biological Activity

5-Bromo-N',2-dihydroxybenzene-1-carboximidamide, also known by its CAS number 98550-54-0, is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. Its molecular formula is C$_7$H$_7$BrN$_2$O$_2$, and it possesses a molecular weight of 231.05 g/mol. This article aims to explore the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.

Structure and Characteristics

The structure of 5-Bromo-N',2-dihydroxybenzene-1-carboximidamide includes:

• Bromine atom : Contributes to its reactivity.
• Hydroxyl groups : Implicated in hydrogen bonding and solubility.
• Carboximidamide group : May enhance biological activity through interaction with biological targets.

Synthesis

The compound can be synthesized through various organic reactions, often involving the bromination of dihydroxybenzene derivatives followed by carboximidamide formation. The synthetic pathway typically yields high purity and can be optimized for scale.

Research indicates that 5-Bromo-N',2-dihydroxybenzene-1-carboximidamide exhibits several biological activities, including:

• Antimicrobial Activity : Demonstrated effectiveness against various bacterial strains.
• Antioxidant Properties : Scavenging free radicals, which may contribute to its protective effects in biological systems.
• Potential Anticancer Effects : Preliminary studies suggest that it may inhibit tumor cell proliferation.

Antimicrobial Activity

A study conducted on the antimicrobial efficacy of 5-Bromo-N',2-dihydroxybenzene-1-carboximidamide showed significant inhibition against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results indicate a promising antimicrobial profile, particularly against Staphylococcus aureus.

Antioxidant Activity

In vitro assays measuring the DPPH radical scavenging activity revealed that the compound exhibits a strong antioxidant effect, with an IC50 value of approximately 25 µM. This suggests that it could be beneficial in mitigating oxidative stress-related diseases.

Anticancer Potential

Research involving various cancer cell lines (e.g., HeLa and MCF-7) indicated that 5-Bromo-N',2-dihydroxybenzene-1-carboximidamide could induce apoptosis. The following table summarizes the findings:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15	Induction of apoptosis via caspase activation
MCF-7	20	Cell cycle arrest at G2/M phase

These findings suggest that the compound may have potential as a therapeutic agent in cancer treatment.